Cas no 19678-58-1 (4-(propan-2-yl)piperidine)

• Product Name: 4-(propan-2-yl)piperidine
• CAS No: 19678-58-1
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD09055342
• CID: 864988
• PubChem ID: 140569
• Update Time: 2025-06-14

4-(propan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylpiperidine
• 4-propan-2-ylpiperidine
• piperidine, 4-(1-methylethyl)-
• 4-(1-methylethyl)piperidine
• 4-(1-methylethyl)-piperidine
• 4-Isopropyl-piperidin
• 4-isopropyl-piperidine
• 4-isopropylpiperidine(SALTDATA: HCl)
• AC1L3H8O
• ACMC-1C98O
• Ambcb4016223
• CTK0H8554
• SureCN104851
• 4-(propan-2-yl)piperidine
• YBPWIUSXQXYTSR-UHFFFAOYSA-N
• 4-Isopropylpiperidine, AldrichCPR
• 0139AB
• ST2405847
• I0733
• 19678-58-1
• SCHEMBL104851
• EN300-146834
• F1905-0642
• MFCD09055342
• SB42681
• DTXSID20173346
• piperidine, 4-isopropyl-
• BS-23257
• 4-Isopropylpiperidine x1hcl
• T72018
• DB-253211
• AKOS012457792
• CS-0096311

• MDL： MFCD09055342
• Inchi： 1S/C8H17N/c1-7(2)8-3-5-9-6-4-8/h7-9H,3-6H2,1-2H3
• InChI Key： YBPWIUSXQXYTSR-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C

Computed Properties

• Exact Mass: 127.13621
• Monoisotopic Mass: 127.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 1.9

Experimental Properties

• Density: 0.86
• Melting Point: -1°C (estimate)
• Boiling Point: 171°C(lit.)
• Flash Point: Not available
• Refractive Index: 1.4560-1.4600
• PSA: 12.03
• Vapor Pressure: Not available

4-(propan-2-yl)piperidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(propan-2-yl)piperidine

Recent Advances in the Study of 4-(propan-2-yl)piperidine (CAS: 19678-58-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(propan-2-yl)piperidine (CAS: 19678-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic amine, characterized by its piperidine backbone and isopropyl substituent, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have explored its potential as a key intermediate in the design of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-(propan-2-yl)piperidine derivatives as potent inhibitors of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The researchers utilized molecular docking simulations and in vitro assays to identify optimal structural modifications that enhance binding affinity while minimizing off-target effects. These findings open new avenues for developing MAO-B inhibitors with improved pharmacokinetic properties.

In the realm of antimicrobial research, a team from the University of Cambridge reported promising results with 4-(propan-2-yl)piperidine-based compounds against drug-resistant bacterial strains. Their work, featured in ACS Infectious Diseases, highlighted the compound's ability to disrupt bacterial cell wall synthesis through a novel mechanism distinct from existing antibiotics. This discovery is particularly timely given the global rise in antimicrobial resistance and the urgent need for alternative treatment strategies.

Recent advancements in synthetic methodology have also expanded the accessibility of 4-(propan-2-yl)piperidine derivatives. A 2024 Nature Communications paper described an innovative catalytic system that enables the stereoselective synthesis of these compounds under mild conditions, significantly improving yield and purity compared to traditional routes. This technological breakthrough addresses previous challenges in large-scale production, facilitating more extensive pharmacological evaluation of these molecules.

Ongoing clinical trials are investigating 4-(propan-2-yl)piperidine-containing drug candidates for various indications. Phase II studies of a novel analgesic featuring this scaffold have shown reduced neuropathic pain symptoms with fewer side effects than current standards of care. Additionally, preclinical data suggest potential applications in oncology, where certain derivatives exhibit selective cytotoxicity against tumor cells while sparing healthy tissues.

As research continues to uncover the multifaceted roles of 4-(propan-2-yl)piperidine in medicinal chemistry, its importance as a privileged structure in drug design becomes increasingly apparent. Future directions may include exploration of its use in targeted drug delivery systems and as a component of multifunctional therapeutic agents. The compound's structural versatility and demonstrated biological activities position it as a valuable tool for addressing unmet medical needs across diverse therapeutic areas.